Cas no 55590-76-6 (Propanedioic acid, (methoxyimino)-, dimethyl ester)

• Product Name: Propanedioic acid, (methoxyimino)-, dimethyl ester
• CAS No: 55590-76-6
• MF: C₆H₉NO₅
• MW: 175.139362096786
• CID: 351444
• PubChem ID: 547934
• Update Time: 2025-04-19

Propanedioic acid, (methoxyimino)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (methoxyimino)-, dimethyl ester
• (Methoxyimino)malonic acid dimethyl ester
• dimethyl 2-methoxyiminopropanedioate
• Dimethyl 2-(methoxyimino)malonate
• DTXSID70338261
• Bis-(methoxycarbonyl)methoxyiminomethane
• CHEBI:180591
• Dimethyl 2-(methoxyimino)malonate #
• SCHEMBL17272640
• dimethyl mesoxalate O-methyloxime
• 55590-76-6

• Inchi： 1S/C6H9NO5/c1-10-5(8)4(7-12-3)6(9)11-2/h1-3H3
• InChI Key： FOCKMBBVQYRNGP-UHFFFAOYSA-N
• SMILES： O(C)C(/C(/C(=O)OC)=N/OC)=O

Computed Properties

• Exact Mass: 175.04807
• Monoisotopic Mass: 175.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.19